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Compound of Interest

Compound Name: 5,6-Diamino-1,3-dimethyluracil

Cat. No.: B014760 Get Quote

This guide provides critical safety, handling, and disposal information for 5,6-Diamino-1,3-
dimethyluracil, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks.

This information is synthesized from available Safety Data Sheets (SDS). Due to the limited

toxicological data, a precautionary approach is strongly advised.

Hazard Identification and Precautionary Statements
While some sources indicate that 5,6-Diamino-1,3-dimethyluracil is not classified as a

hazardous substance, others provide GHS hazard statements.[1][2][3][4] A conservative

approach dictates acknowledging these potential hazards.

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[2][6][7]

H319: Causes serious eye irritation.[2][6][7]

H335: May cause respiratory irritation.[2][6]

Precautionary Statements: A comprehensive set of precautionary measures should be

followed.[2][5][6][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b014760?utm_src=pdf-interest
https://www.benchchem.com/product/b014760?utm_src=pdf-body
https://www.benchchem.com/product/b014760?utm_src=pdf-body
https://www.benchchem.com/product/b014760?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=36431
https://store.apolloscientific.co.uk/storage/msds/OR322532_msds.pdf
https://www.lookchem.com/sds5440-00-6.html
https://www.chemsrc.com/en/cas/5440-00-6_667685.html
https://www.echemi.com/products/pid_Rock1754-56-diamino-13-dimethyluracil.html
https://store.apolloscientific.co.uk/storage/msds/OR322532_msds.pdf
https://www.echemi.com/produce/pr2406261976-5-6-diamino-1-3-dimethyl-uracil.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Diamino-1_3-diethyluracil-Hydrochloride
https://store.apolloscientific.co.uk/storage/msds/OR322532_msds.pdf
https://www.echemi.com/produce/pr2406261976-5-6-diamino-1-3-dimethyl-uracil.html
https://pubchem.ncbi.nlm.nih.gov/compound/5_6-Diamino-1_3-diethyluracil-Hydrochloride
https://store.apolloscientific.co.uk/storage/msds/OR322532_msds.pdf
https://www.echemi.com/produce/pr2406261976-5-6-diamino-1-3-dimethyl-uracil.html
https://store.apolloscientific.co.uk/storage/msds/OR322532_msds.pdf
https://www.echemi.com/products/pid_Rock1754-56-diamino-13-dimethyluracil.html
https://www.echemi.com/produce/pr2406261976-5-6-diamino-1-3-dimethyl-uracil.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/713465?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category
Precautionary Statement
Code

Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][6]

P264
Wash skin thoroughly after

handling.[2][6]

P270
Do not eat, drink or smoke

when using this product.[6]

P271
Use only outdoors or in a well-

ventilated area.[2][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][6]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[5]

P302+P352
IF ON SKIN: Wash with plenty

of water/...[2][6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][6]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P332+P313
If skin irritation occurs: Get

medical advice/attention.[2]

P337+P313
If eye irritation persists: Get

medical advice/attention.[2]
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P362+P364
Take off contaminated clothing

and wash it before reuse.[2]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an authorized hazardous or

special waste collection point

in accordance with any local

regulation.[2][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[1]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[1][9]

Hand Protection
Chemical-Resistant Gloves

(Nitrile recommended)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[1][9]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[1]

[9]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[9]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.[2][10]

Operational Plan: Safe Handling and Storage
A systematic approach to handling 5,6-Diamino-1,3-dimethyluracil is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[9]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.[9]

Step 2: Handling Procedures

Weighing: When weighing the solid compound, use a balance inside a fume hood or in a

ventilated balance enclosure to avoid dust formation.[3]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.[1]

General Hygiene: Avoid contact with skin and eyes.[3] Wash hands thoroughly after

handling.[2] Do not eat, drink, or smoke in the laboratory.[6]

Step 3: Storage

Store in a cool, dry, and well-ventilated area.[2][6]

Keep containers tightly closed when not in use.[2][6]

Store away from strong oxidizing agents.[1]

Step 4: Post-Handling

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands again after removing gloves.[1]

Disposal Plan
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Proper disposal of 5,6-Diamino-1,3-dimethyluracil and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused or Expired Solid Compound

Collect in a labeled, sealed, and appropriate

hazardous waste container. Offer to a licensed

hazardous material disposal company.[1]

Solutions containing 5,6-Diamino-1,3-

dimethyluracil

Collect in a labeled, sealed, and appropriate

solvent waste container. Do not discharge into

drains or the environment.[3]

Contaminated Labware (e.g., pipette tips,

gloves)

Place in a designated solid hazardous waste

container.[2]

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[2]

Segregation: Do not mix incompatible waste streams.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[2]

Experimental Workflow and Safety Procedures
The following diagram illustrates the key decision points and procedural flow for safely handling

and disposing of 5,6-Diamino-1,3-dimethyluracil.
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Safe Handling and Disposal Workflow for 5,6-Diamino-1,3-dimethyluracil

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Risk Assessment

Don PPE

Emergency Equipment Check

Weigh Solid

Prepare Solution

Perform Experiment

Decontaminate Work Area

Segregate Waste

Dispose of Solid Waste

Solids

Dispose of Liquid Waste

Liquids

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 5,6-Diamino-1,3-dimethyluracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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